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Compound of Interest

Compound Name: 1-(2-Methoxyphenyl)piperidine

CAS No.: 5181-06-6

Cat. No.: B1606951

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
The quantification of 1-2-MPP presents specific challenges due to its basic nitrogen (pKa ~9.5–

10.5) and significant lipophilicity (LogP ~2.8–3.2). Unlike piperazines, the piperidine ring lacks a

second nitrogen, making the molecule less polar and increasing retention times on reverse-

phase columns.

Key Analytical Challenges:

Peak Tailing: Interaction of the basic tertiary amine with residual silanols on silica columns.

UV Sensitivity: The anisole (methoxyphenyl) chromophore provides moderate UV

absorption, necessitating high-purity solvents for low-UV detection (210–220 nm) or reliance

on MS for trace analysis.

Structural Isomerism: Must be chromatographically resolved from meta- and para- isomers,

which have identical mass spectra.
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Decision Matrix: Method Selection
Use the following logic to select the appropriate protocol for your analytical needs.

Select Analytical Goal

Concentration Range?

High Conc. (>0.1% w/w)
Raw Material QC

Purity Assay

Trace Conc. (<0.1% w/w)
Impurity/Bioanalysis

Genotox/PK

PROTOCOL A:
HPLC-UV/DAD

(High pH or Ion Pairing)

PROTOCOL B:
LC-MS/MS

(ESI+ MRM)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the analytical approach based on sensitivity requirements.

Part 2: Protocol A — High-Performance Liquid
Chromatography (HPLC-UV)
Scope: Raw material purity assessment, synthetic process monitoring (IPC), and stability

studies.

Chromatographic Principles
To mitigate peak tailing caused by the basic piperidine nitrogen, this method utilizes a high-pH

mobile phase. At pH 9.5, the amine is deprotonated (neutral), increasing interaction with the

C18 stationary phase and significantly improving peak symmetry compared to acidic

conditions.
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Experimental Conditions
Parameter Specification Rationale

Column
XBridge BEH C18 XP, 2.5 µm,

3.0 x 100 mm

Hybrid particle technology

resists dissolution at high pH

(up to pH 12).

Mobile Phase A
10 mM Ammonium

Bicarbonate (pH 9.5)

Maintains analyte in neutral

form to reduce silanol

interaction.

Mobile Phase B Acetonitrile (HPLC Grade)
Strong eluent for lipophilic aryl-

piperidines.

Flow Rate 0.6 mL/min
Optimized for 3.0 mm ID

column backpressure.

Column Temp 40°C

Reduces mobile phase

viscosity and improves mass

transfer.

Detection
UV @ 270 nm (Primary), 215

nm (Secondary)

270 nm targets the anisole ring

(specific); 215 nm offers higher

sensitivity but more noise.

Injection Vol 2–5 µL
Keep low to prevent peak

broadening.

Gradient Program
0.0 min: 10% B

5.0 min: 90% B

7.0 min: 90% B

7.1 min: 10% B (Re-equilibration)

10.0 min: Stop
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System Suitability Criteria (Mandatory)
Before running samples, the system must pass these checks:

Tailing Factor (Tf): < 1.5 (Critical for basic analytes).

Precision (RSD): < 1.0% for 6 replicate injections of Standard (50 µg/mL).

Resolution (Rs): > 2.0 between 1-2-MPP and any synthesis precursors (e.g., 2-bromoanisole

or piperidine).

Part 3: Protocol B — LC-MS/MS for Trace
Quantification
Scope: Genotoxic impurity screening, biological matrix analysis (plasma/urine), and cleaning

validation.

Mechanistic Insight
1-(2-Methoxyphenyl)piperidine ionizes readily in Positive Electrospray Ionization (ESI+)

mode. The protonated molecule

is stable but fragments predictably under Collision Induced Dissociation (CID).

Precursor Ion: m/z 192.1 [M+H]⁺

Primary Fragment: m/z 86.1 (Piperidine ring cleavage)

Secondary Fragment: m/z 107.1 (Methoxy-phenyl cation)

Instrument Parameters (Triple Quadrupole)
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Parameter Setting Notes

Ion Source ESI Positive

Capillary Voltage 3.0 kV

Desolvation Temp 450°C

High temp needed to

desolvate the lipophilic

piperidine.

Cone Voltage 30 V
Optimize for precursor (192.1)

transmission.

Collision Gas Argon

MRM Transitions Table
Analyte

Precursor
(m/z)

Product
(m/z)

Cone (V)
Collision
(eV)

Type

1-2-MPP 192.1 86.1 30 22 Quantifier

1-2-MPP 192.1 107.1 30 28 Qualifier

IS (d4-

MeOPP)
196.1 90.1 30 22 Internal Std

Note: If deuterated 1-2-MPP is unavailable, d4-1-(2-methoxyphenyl)piperazine (d4-2-MeOPP)

can be used as a surrogate Internal Standard (IS) due to structural similarity, though retention

times will differ.

Sample Preparation (Liquid-Liquid Extraction)
Due to the high LogP (~3.0), LLE is superior to protein precipitation for biological matrices,

providing cleaner extracts.

Protocol:

Aliquot: Transfer 100 µL of plasma/sample into a glass tube.

Spike: Add 10 µL of Internal Standard solution (1 µg/mL).
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Basify: Add 50 µL of 0.1 M NaOH. (Crucial: ensures analyte is uncharged/extractable).

Extract: Add 1.0 mL Hexane:Ethyl Acetate (90:10).

Agitate: Vortex for 5 minutes; Centrifuge at 4000 rpm for 5 min.

Transfer: Remove the upper organic layer to a clean vial.

Dry: Evaporate to dryness under Nitrogen at 40°C.

Reconstitute: Dissolve residue in 100 µL Mobile Phase (10% MeCN in 0.1% Formic Acid).

Part 4: Analytical Workflow Visualization
The following diagram illustrates the critical path for trace analysis, highlighting the pH-

switching strategy required for extraction vs. separation.

Sample Preparation (LLE) LC-MS/MS Analysis

Sample Matrix
(Plasma/API)

Basify (pH > 10)
0.1M NaOH

Extract w/ Hexane
(Analyte Neutral)

Reconstitute
(Acidic Mobile Phase)

Evaporate & Transfer ESI+ Ionization
[M+H]+ = 192.1

MRM Detection
Quant: 86.1

Click to download full resolution via product page

Figure 2: Extraction and Analysis Workflow. Note the pH switch: Basify to extract (neutral),

Acidify to analyze (protonated).

Part 5: Validation & Quality Assurance
To ensure Scientific Integrity, the method must be validated according to ICH Q2(R1)

guidelines.

Linearity & Range
Target Range: 1.0 ng/mL to 1000 ng/mL (LC-MS/MS).
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Acceptance:

.

Weighting:

weighting is recommended to improve accuracy at the lower limit of quantification (LLOQ).

Specificity (Isomer Differentiation)
1-2-MPP has two positional isomers: 1-(3-methoxyphenyl)piperidine and 1-(4-

methoxyphenyl)piperidine.

Risk: These isomers have identical precursor ions (192.1) and similar fragments.

Solution: Chromatographic separation is mandatory. The ortho- substituent (1-2-MPP)

typically elutes earlier than para- isomers on C18 columns due to steric hindrance preventing

optimal planar adsorption to the stationary phase.

Carryover
Due to the lipophilic nature of the piperidine ring, carryover is a common issue.

Mitigation: Use a needle wash solution of Acetonitrile:Isopropanol:Formic Acid (40:50:10).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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